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Compound of Interest

Compound Name: 4-Bromopyrazole

Cat. No.: B042342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromopyrazole, a key

heterocyclic intermediate in organic synthesis and a valuable tool in biochemical research. This

document details its chemical and physical properties, experimental protocols for its synthesis,

its role as an enzyme inhibitor, and essential safety information.

Core Properties and Identification
4-Bromopyrazole, identified by the CAS Number 2075-45-8, is a substituted pyrazole ring, a

structural motif present in numerous biologically active compounds.[1][2] Its utility as a building

block in the synthesis of more complex molecules, such as 1,4′-bipyrazoles, makes it a

valuable reagent for drug discovery and development.[1]

Physicochemical Data
The key physicochemical properties of 4-Bromopyrazole are summarized in the table below,

providing essential data for experimental design and execution.
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Property Value Reference

CAS Number 2075-45-8 [1][2]

Molecular Formula C₃H₃BrN₂

Molecular Weight 146.97 g/mol

Appearance
White to light yellow or cream

crystalline powder

Melting Point 93-96 °C

Boiling Point 250-260 °C

Solubility

Slightly soluble in water.

Soluble in Chloroform, DMSO,

Methanol.

pKa 12.71 ± 0.50 (Predicted)

InChI Key
WVGCPEDBFHEHEZ-

UHFFFAOYSA-N

Canonical SMILES C1=C(C=NN1)Br

Synthesis and Experimental Protocols
The synthesis of 4-Bromopyrazole can be achieved through various methods. Reported

preparations include direct oxidative bromination, photocatalytic reactions, and electrocatalytic

bromination. Below are detailed methodologies for two common synthetic approaches.

Protocol 1: One-Pot Regioselective Synthesis
An efficient, solvent-free protocol for the synthesis of 4-bromopyrazole derivatives involves the

one-pot reaction of 1,3-diketones, arylhydrazines, and a brominating agent in the presence of a

solid-supported acid catalyst.

General Procedure:
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Grind 1,3-diketone (1 mmol) and arylhydrazine (1 mmol) with silica gel supported sulfuric

acid (H₂SO₄/SiO₂, 0.01 g) in a mortar and pestle at room temperature.

Monitor the cyclocondensation reaction by Thin Layer Chromatography (TLC).

Upon completion, add a stoichiometric amount of N-bromosaccharin (1 mmol) to the mixture

and continue to mix thoroughly.

Once the reaction is complete (as monitored by TLC), add n-hexane (7-10 mL) to the

reaction mixture and filter.

Wash the residue with additional n-hexane.

Evaporate the solvent from the filtrate to yield the 4-bromopyrazole derivative.

If necessary, purify the product further using silica gel column chromatography.

The following diagram illustrates the workflow for this one-pot synthesis.
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Starting Materials

Reaction Steps

Workup & Purification

1,3-Diketone

1. Grind at RT
(Cyclocondensation)

Arylhydrazine H₂SO₄/SiO₂ N-Bromosaccharin

2. Add N-Bromosaccharin
(Bromination)

Intermediate:
Pyrazole

3. Extract with n-Hexane

4. Evaporate Solvent

5. Column Chromatography
(Optional)

Final Product:
4-Bromopyrazole Derivative
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One-pot synthesis workflow for 4-bromopyrazole derivatives.
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Protocol 2: N-Alkylation of 4-Bromopyrazole
4-Bromopyrazole serves as an excellent starting material for further functionalization. The

following protocol details the synthesis of 1-benzyl-4-bromo-1H-pyrazole, a common derivative.

Materials:

4-Bromopyrazole

Benzyl chloride

Potassium hydroxide (KOH) pellets

Tetrabutylammonium bromide (TBAB) - Phase Transfer Catalyst

Ethyl ether

Dilute hydrochloric acid (10%)

Anhydrous magnesium sulfate (MgSO₄)

Hexane/Ethyl acetate for chromatography

Procedure:

To a 100 mL round-bottom flask, add 4-bromopyrazole (4.41 g, 30 mmol),

tetrabutylammonium bromide (484 mg, 1.5 mmol), and potassium hydroxide pellets (3.37 g,

60 mmol).

Add benzyl chloride (3.4 mL, 30 mmol) to the flask and stir the mixture vigorously at room

temperature for 4-6 hours.

Monitor the reaction progress using TLC.

Once the reaction is complete, add ethyl ether (20 mL) and water (20 mL) to the reaction

mixture.

Add dilute hydrochloric acid (1 mL, 10%) and transfer the entire mixture to a separatory

funnel.
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Separate the layers and wash the organic layer twice with water (2 x 20 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the organic solution under reduced pressure.

Purify the resulting crude product by silica gel flash chromatography, eluting with a

hexane/ethyl acetate (10:1) solvent system to obtain pure 1-benzyl-4-bromo-1H-pyrazole.

Biochemical Applications: Enzyme Inhibition
4-Bromopyrazole is a known inhibitor of human liver alcohol dehydrogenase (ADH), the

primary enzyme responsible for the metabolism of ethanol. It acts as a competitive inhibitor

with respect to ethanol, meaning it binds to the active site of the enzyme and prevents the

substrate from binding. The inhibition constant (Ki) for 4-bromopyrazole is approximately 0.29

µM.

The mechanism involves the formation of a stable ternary complex between the ADH enzyme,

the coenzyme NAD+, and the 4-bromopyrazole molecule. This interaction effectively blocks

the enzyme's catalytic activity.

The diagram below illustrates the competitive inhibition of Alcohol Dehydrogenase by 4-
Bromopyrazole.
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Mechanism of ADH competitive inhibition by 4-Bromopyrazole.

Safety and Handling
4-Bromopyrazole is classified as an irritant. It is crucial to handle this chemical with

appropriate safety precautions in a well-ventilated area or fume hood.

Hazard and Precautionary Statements
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GHS Pictogram Signal Word Hazard Statements
Precautionary
Statements

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.H319:

Causes serious eye

irritation.H335: May

cause respiratory

irritation.

P261: Avoid breathing

dust.P280: Wear

protective gloves/eye

protection/face

protection.P302+P352

: IF ON SKIN: Wash

with plenty of soap

and

water.P305+P351+P3

38: IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles are mandatory.

Hand Protection: Wear suitable chemical-resistant gloves.

Skin and Body Protection: A lab coat should be worn to prevent skin contact.

Respiratory Protection: For operations that may generate dust, use an appropriate dust

mask or respirator.

First Aid Measures:

Inhalation: Move the person to fresh air. Seek medical attention if symptoms persist.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

This guide provides a foundational understanding of 4-Bromopyrazole for scientific and

research applications. Always refer to the specific Safety Data Sheet (SDS) provided by the

supplier for the most current and comprehensive safety information before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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